Cas no 1190203-55-4 (1,3-Dioxolane-4-ethanol, 2,2-di-(9Z,12Z)-9,12-octadecadien-1-yl-)

• Product Name: 1,3-Dioxolane-4-ethanol, 2,2-di-(9Z,12Z)-9,12-octadecadien-1-yl-
• CAS No: 1190203-55-4
• MF: C₄₁H₇₄O₃
• MW: 615.024473667145
• CID: 5097988
• Update Time: 2026-03-02

1,3-Dioxolane-4-ethanol, 2,2-di-(9Z,12Z)-9,12-octadecadien-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-ethanol, 2,2-di-(9Z,12Z)-9,12-octadecadien-1-yl-

• Inchi： 1S/C41H74O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-41(43-39-40(44-41)35-38-42)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,40,42H,3-10,15-16,21-39H2,1-2H3/b13-11-,14-12?,19-17-,20-18?
• InChI Key： XGGMAKMFLSZTIY-FYEXJIEHSA-N
• SMILES： O1CC(CCO)OC1(CCCCCCCCC=CCC=CCCCCC)CCCCCCCC/C=C\C/C=C\CCCCC

Additional information on 1,3-Dioxolane-4-ethanol, 2,2-di-(9Z,12Z)-9,12-octadecadien-1-yl-

Exploring the Potential of 1,3-Dioxolane-4-Ethanol in Biomedical Applications

The compound 1,3-Dioxolane-4-Ethanol, also known as 2,2-di-(9Z,12Z)-9,12-octadecadien-1-yl-1,3-dioxolane-4-ethanol (CAS NO 1190203-55-4), has garnered significant attention in the biomedical field due to its unique structural properties and potential applications in drug delivery systems. This compound belongs to a class of dioxolane derivatives, which are known for their stability, biocompatibility, and ability to form hydrogels under physiological conditions.

Recent studies have highlighted the importance of hydrogel-forming agents in biomedical applications, particularly in tissue engineering and drug delivery. The 1,3-dioxolane ring serves as a key structural component that enables the formation of hydrogels when exposed to water or biological fluids. This property makes it an ideal candidate for applications such as wound healing, controlled drug release, and scaffold fabrication.

The long-chain substituents in 1,3-Dioxolane-4-Ethanol, specifically the 2,2-di-(9Z,12Z)-9,12-octadecadien-1-yl groups, contribute to its amphiphilic nature. These chains possess both hydrophilic and hydrophobic regions, allowing the compound to interact effectively with biological membranes. This dual property is crucial for applications in nanomedicine, where compounds need to navigate complex biological environments while maintaining structural integrity.

Recent advancements in drug delivery systems (DDS) have emphasized the use of stimuli-responsive materials. 1,3-Dioxolane-4-Ethanol exhibits pH-responsive behavior, which is highly desirable for targeting acidic environments such as tumor sites or inflamed tissues. This responsiveness can be exploited to design pH-sensitive hydrogels that release drugs only in specific compartments, minimizing off-target effects and enhancing therapeutic efficacy.

Another promising application of 1,3-Dioxolane-4-Ethanol lies in its potential as a biodegradable material. The compound's ability to degrade into non-toxic byproducts under physiological conditions aligns with the growing demand for eco-friendly and biocompatible materials in biomedical research. This characteristic is particularly valuable in sustainable drug delivery platforms, where environmental impact is a critical consideration.

Recent studies have also explored the compound's role in tissue engineering. Its hydrogel-forming properties make it suitable for creating scaffolds that mimic the extracellular matrix (ECM). These scaffolds can serve as templates for cell proliferation and differentiation, offering potential applications in regenerative medicine and disease modeling.

In conclusion, 1,3-Dioxolane-4-Ethanol represents a versatile and innovative material with wide-ranging applications in the biomedical field. Its unique combination of hydrogel-forming ability, amphiphilic nature, and responsiveness to environmental stimuli positions it as a valuable tool for advancing drug delivery systems, tissue engineering, and regenerative medicine. As research continues to uncover new properties and applications, this compound is poised to play an increasingly significant role in the development of next-generation biomedical technologies.